molecular formula C₁₀H₁₂N₂O₃ B1154377 5-(3-Keto-cyclohexyl)uracil

5-(3-Keto-cyclohexyl)uracil

Cat. No.: B1154377
M. Wt: 208.21
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-Keto-cyclohexyl)uracil is a uracil derivative substituted at the 5-position with a 3-keto-cyclohexyl group. This modification introduces both steric and electronic effects, altering the compound’s reactivity, solubility, and biological interactions compared to unmodified uracil.

Properties

Molecular Formula

C₁₀H₁₂N₂O₃

Molecular Weight

208.21

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

5-(Acylethynyl)uracils

  • Structural Features : These compounds feature an acylethynyl group (e.g., acetylene linked to an acyl chain) at the 5-position.
  • Biological Activity : Demonstrated antiviral activity against herpes simplex virus (HSV-1) and cytotoxicity in leukemia cells, with EC₅₀ values ranging from 0.1–10 μM .
  • Key Differences : The linear ethynyl chain in acylethynyl derivatives contrasts with the cyclic keto group in 5-(3-keto-cyclohexyl)uracil, likely affecting membrane permeability and metabolic stability.

5-(2-Hydroxyalkyl)uracils

  • Structural Features : Hydrophilic hydroxyalkyl side chains (e.g., 2-hydroxyethyl or 3-hydroxypropyl) at the 5-position .
  • Biological Activity : Improved water solubility compared to lipophilic derivatives, but reduced cytotoxicity (IC₅₀ > 50 μM in most cancer cell lines) .

5-(β-Germylvinyl)uracil Derivatives

  • Structural Features : Triphenylgermyl groups introduced via radical hydrogermylation of 5-ethynyluracil precursors .
  • Reactivity : These compounds undergo thermal isomerization to form 5-acetyl-uracil derivatives (e.g., 20 ), highlighting instability under certain conditions .

5-Cyanouracil and Cyclohexadienyl Derivatives

  • Structural Features: Electron-withdrawing cyano or conjugated cyclohexadienyl groups at the 5-position .
  • Synthetic Utility : Serve as intermediates for constructing fused heterocycles via cycloaddition reactions.
  • Key Differences: The 3-keto-cyclohexyl group lacks the electrophilic reactivity of the cyano group, making it less suitable for nucleophilic substitution but more stable in physiological environments.

5-Phenyluracil and Carboxamide Derivatives

  • Structural Features : Aromatic (phenyl) or carboxamide substituents at the 5-position .
  • Biological Activity: Carboxamide derivatives (e.g., 4f–o) exhibit enzyme inhibitory activity, with IC₅₀ values in the nanomolar range for specific targets .
  • Key Differences : The 3-keto-cyclohexyl group’s cyclic ketone may confer distinct binding interactions compared to planar aromatic or amide groups.

Comparative Data Table

Compound Class Key Substituent Solubility Biological Activity Stability Notes
5-(3-Keto-cyclohexyl)uracil Cyclohexyl ketone Moderate Not reported; predicted antiviral Likely stable in neutral pH
5-(Acylethynyl)uracils Acylethynyl chain Low Antiviral (EC₅₀: 0.1–10 μM) Prone to oxidation
5-(2-Hydroxyalkyl)uracils Hydroxyalkyl chain High Low cytotoxicity (IC₅₀ > 50 μM) Stable in aqueous solutions
5-(β-Germylvinyl)uracils Triphenylgermyl group Very low N/A Thermally labile
5-Cyanouracils Cyano group Moderate Intermediate in synthesis Reactive toward nucleophiles
5-Phenyluracils Phenyl group Low Enzyme inhibition (IC₅₀: nM) Metabolically stable

Key Research Findings

  • Antioxidant Properties : Keto-substituted uracils (e.g., 2'- or 4'-keto derivatives) exhibit moderate antioxidant activity at 100 μM, with uracil bases outperforming thymine analogs due to reduced steric hindrance . The 3-keto-cyclohexyl group may similarly enhance radical scavenging.
  • Synthetic Challenges : Radical-mediated functionalization (e.g., hydrogermylation) is sensitive to oxygen and solvent conditions, complicating large-scale synthesis of analogs like 15 .
  • Pharmacokinetic Considerations : Lipophilic groups (e.g., cyclohexyl) improve blood-brain barrier penetration but may reduce renal clearance compared to hydrophilic derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.